Cas no 459795-81-4 (5-(diethylamino)methylfuran-2-carboxylic acid)

5-(Diethylamino)methylfuran-2-carboxylic acid is a furan-based carboxylic acid derivative featuring a diethylaminomethyl substituent at the 5-position. This compound is of interest in synthetic organic chemistry due to its versatile reactivity, serving as a key intermediate in the preparation of pharmacologically active molecules and functional materials. The presence of both the carboxylic acid and tertiary amine groups allows for further derivatization, enabling applications in coordination chemistry, catalysis, and drug design. Its structural framework is particularly valuable for constructing heterocyclic systems with tailored electronic and steric properties. The compound is typically handled under standard laboratory conditions, with stability suitable for diverse synthetic transformations.

5-(diethylamino)methylfuran-2-carboxylic acid structure

459795-81-4 structure

Product Name:5-(diethylamino)methylfuran-2-carboxylic acid

CAS No:459795-81-4

MF:C₁₀H₁₅NO₃

MW:197.231003046036

MDL:MFCD03110570

CID:1085345

PubChem ID:806439

Update Time:2025-05-28

5-(diethylamino)methylfuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-((Diethylamino)methyl)furan-2-carboxylic acid
- 5-[(Diethylamino)methyl]-2-furoic acid
- 5-[(diethylamino)methyl]-2-furoic acid(SALTDATA: FREE)
- 5-(diethylamino)methylfuran-2-carboxylic acid
- 459795-81-4
- AKOS000300719
- FS-6188
- ALBB-004537
- HMS1681E04
- AB01333003-02
- Z57008928
- 5-Diethylaminomethyl-furan-2-carboxylic acid
- Oprea1_019669
- 5-diethylaminomethylfuran-2-carboxylic acid
- DTXSID50355572
- 5-[(diethylamino)methyl]furan-2-carboxylic acid
- STK349905
- MFCD03110570
- 5-(diethylaminomethyl)furan-2-carboxylic acid
- Oprea1_789152
- DB-051149
- BAS 04336848
- EN300-10419
- NCGC00341383-01
- A826383
- CS-0452665
- 436099-79-5
- 5-((Diethylamino)methyl)furan-2-carboxylicacid
- MDL： MFCD03110570
- Inchi： 1S/C10H15NO3/c1-3-11(4-2)7-8-5-6-9(14-8)10(12)13/h5-6H,3-4,7H2,1-2H3,(H,12,13)
- InChI Key： ALYTXWLGZOQUNG-UHFFFAOYSA-N
- SMILES： O1C(C(=O)O)=CC=C1CN(CC)CC

Computed Properties

Exact Mass: 197.10519334g/mol
Monoisotopic Mass: 197.10519334g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 192
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.8
Topological Polar Surface Area: 53.7Å²

5-(diethylamino)methylfuran-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1264613-5g	5-[(diethylamino)methyl]-2-furoic acid	459795-81-4	95%	5g	$1230	2024-06-06
abcr	AB265153-1 g	5-[(Diethylamino)methyl]-2-furoic acid	459795-81-4		1g	€385.20	2023-06-22
abcr	AB265153-5 g	5-[(Diethylamino)methyl]-2-furoic acid	459795-81-4		5g	€1362.20	2023-06-22
Chemenu	CM304872-5g	5-((Diethylamino)methyl)furan-2-carboxylic acid	459795-81-4	95%	5g	$762	2024-07-16
Enamine	EN300-10419-0.05g	5-[(diethylamino)methyl]furan-2-carboxylic acid	459795-81-4	95.0%	0.05g	$90.0	2025-02-21
Enamine	EN300-10419-0.1g	5-[(diethylamino)methyl]furan-2-carboxylic acid	459795-81-4	95.0%	0.1g	$134.0	2025-02-21
Enamine	EN300-10419-0.25g	5-[(diethylamino)methyl]furan-2-carboxylic acid	459795-81-4	95.0%	0.25g	$192.0	2025-02-21
Enamine	EN300-10419-0.5g	5-[(diethylamino)methyl]furan-2-carboxylic acid	459795-81-4	95.0%	0.5g	$303.0	2025-02-21
Enamine	EN300-10419-1.0g	5-[(diethylamino)methyl]furan-2-carboxylic acid	459795-81-4	95.0%	1.0g	$388.0	2025-02-21
Enamine	EN300-10419-2.5g	5-[(diethylamino)methyl]furan-2-carboxylic acid	459795-81-4	95.0%	2.5g	$545.0	2025-02-21